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Compound of Interest

Compound Name: 3-Dimethylaminophenol

Cat. No.: B024353 Get Quote

An In-depth Technical Guide to 3-Dimethylaminophenol: Chemical Properties and Structure

Introduction
3-Dimethylaminophenol, also known as 3-(N,N-dimethylamino)phenol or m-

(dimethylamino)phenol, is an aromatic organic compound that finds significant application as

an intermediate in the synthesis of dyes and pharmaceuticals.[1] Notably, it is a key precursor

in the production of neostigmine bromide.[1] This technical guide provides a comprehensive

overview of its chemical properties, structure, synthesis, and analytical methodologies, tailored

for researchers, scientists, and professionals in drug development.

Chemical Structure
3-Dimethylaminophenol is a substituted phenol with a dimethylamino group at the meta

position of the benzene ring.

IUPAC Name: 3-(dimethylamino)phenol[2]

Molecular Formula: C₈H₁₁NO[1][3][2][4][5][6]

Linear Formula: (CH₃)₂NC₆H₄OH[7]

SMILES: CN(C)C1=CC(=CC=C1)O[2]

InChI: 1S/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H3[2][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b024353?utm_src=pdf-interest
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9177961.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9177961.htm
https://www.benchchem.com/product/b024353?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9177961.htm
https://www.fishersci.ie/shop/products/3-dimethylaminophenol-97-thermo-scientific-1/11476256
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://m.chemicalbook.com/ProductMSDSDetailCB9177961_EN.htm
https://www.chemsrc.com/en/cas/99-07-0_829379.html
https://sielc.com/3-dimethylaminophenol
https://www.sigmaaldrich.com/US/en/product/aldrich/d144002
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://www.sigmaaldrich.com/US/en/product/aldrich/d144002
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


InChIKey: MESJRHHDBDCQTH-UHFFFAOYSA-N[1][3][2][6]

CAS Registry Number: 99-07-0[1][3][4][5][6]

Physicochemical Properties
The physical and chemical properties of 3-Dimethylaminophenol are summarized in the table

below. The compound typically appears as needles (from ligroin) or a dark gray, brown to

purple solid.[1][2][4] It is sensitive to prolonged exposure to air and light.[1][8]

Property Value Reference(s)

Molecular Weight 137.18 g/mol [1][2][7]

Melting Point 80°C to 87°C [1][5][7][8]

Boiling Point 265°C to 268°C at 760 mmHg [1][4][5][8]

Density ~1.1 g/cm³ [5]

Solubility

Slightly soluble in water.[1][4]

Soluble in DMSO and

Methanol (slightly).[1][9]

[1][4][9]

pKa 10.06 ± 0.10 (Predicted) [1][9]

Flash Point 148°C (298.4°F) - closed cup [1][7][9]

Refractive Index ~1.5895 [1][4][5][9]

Vapor Pressure 0.005 mmHg at 25°C [4]

LogP 1.56 [4][6]

Synthesis Protocols
The synthesis of 3-Dimethylaminophenol can be achieved through several routes. The

traditional method involves the methylation of m-aminophenol, while a more modern approach

utilizes resorcinol.
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Protocol 1: Synthesis from m-Aminophenol and
Dimethyl Sulfate
This traditional method involves the reaction of m-aminophenol with the highly toxic dimethyl

sulfate.[1][10]

Methodology:

Dissolve m-aminophenol (1.0 eq) and sodium carbonate in toluene.[11]

Heat the mixture to 60°C with stirring.[11]

Slowly add dimethyl sulfate (2.0 eq) to the reaction mixture.[11]

After the addition is complete, increase the temperature to 90°C and maintain for 1 hour.[11]

Monitor the reaction progress using thin-layer chromatography (TLC).[11]

Upon completion, cool the mixture and add water to separate the layers.[11]

Extract the aqueous layer with toluene.[11]

Combine the organic phases and wash with a sodium carbonate solution, followed by water.

[11]

The final product is isolated by purification of the organic phase.[11]
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Synthesis of 3-Dimethylaminophenol from m-Aminophenol

Reactants

Reaction Conditions

Work-up & Purification

m-Aminophenol

Heat to 90°C

Add to Toluene
& Sodium Carbonate

Dimethyl Sulfate

Slow Addition

Sodium Carbonate Toluene

Stir for 1 hour

Cooling

Reaction Complete (TLC)

Toluene Extraction

Add Water

Washing

Isolation

3-Dimethylaminophenol

Final Product
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HPLC Analysis Workflow for 3-Dimethylaminophenol

Sample & System Preparation

Chromatographic Analysis

Data Processing

Prepare Sample Solution

Inject Sample

Prepare Mobile Phase
(Acetonitrile, Water, Acid)

Equilibrate HPLC System

Separation on RP Column
(e.g., Newcrom R1)

UV or MS Detection

Obtain Chromatogram

Quantify Analyte

Concentration of
3-Dimethylaminophenol

Final Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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